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An In-depth Technical Guide to 4-(2-Chloro-5-methylphenoxy)piperidine hydrochloride

Abstract: This technical guide provides a comprehensive overview of 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride, a heterocyclic building block of significant interest
to the pharmaceutical and chemical research sectors. The document details its
physicochemical properties, proposes a logical synthetic pathway, and outlines robust
analytical methods for its characterization. Furthermore, it explores the potential
pharmacological relevance of this scaffold based on established structure-activity relationships
and discusses its application in drug discovery. This guide is intended for researchers,
chemists, and drug development professionals seeking to leverage this versatile intermediate
in their scientific endeavors.

Introduction: The Significance of a Versatile
Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous
approved therapeutic agents.[1] Its conformational flexibility and ability to engage in key
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hydrogen bonding interactions allow it to serve as a versatile anchor for targeting a wide array
of biological receptors. When combined with a substituted phenoxy moiety, as in 4-(2-Chloro-
5-methylphenoxy)piperidine, the resulting molecule becomes a valuable intermediate for
creating libraries of compounds with potential activities in areas such as neuroscience and
beyond.[2][3] The inclusion of a chloro group and a methyl group on the phenyl ring further
modulates the electronic and lipophilic properties, which can significantly influence a molecule's
pharmacokinetic and pharmacodynamic profile.[4]

This guide serves as a technical resource, consolidating critical information on the properties,
synthesis, analysis, and potential applications of 4-(2-Chloro-5-methylphenoxy)piperidine
hydrochloride to support its effective use in a research and development setting.

Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is foundational to
its application in experimental work. The key identifiers and properties of 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride are summarized below.

Property Value Source(s)
CAS Number 923263-31-4 [5]
Molecular Formula C12H17CI2NO [5]
Molecular Weight 262.18 g/mol [5]
, CC1=CC=C(Cl)c(oCc2CcCNcCC
Canonical SMILES [5]
2)=C1.[H]CI
Parent Compound Formula C12H16CINO [6]

MTMIZXIWQUAWTF-
Parent Compound InChiKey [6]
UHFFFAOYSA-N

Typical Form Solid N/A

] o Research chemical, Synthetic
Primary Application ) ) [51[7]
intermediate
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Synthesis and Manufacturing Considerations

While specific, scaled-up manufacturing protocols for 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride are proprietary, a chemically sound and widely
applicable synthetic route can be proposed based on fundamental organic chemistry principles.
A Williamson ether synthesis is a logical and efficient approach.

Proposed Synthetic Pathway: Williamson Ether
Synthesis

This method involves the reaction of an alkoxide with a primary alkyl halide. In this context, the
synthesis would proceed by deprotonating a protected 4-hydroxypiperidine to form the
corresponding alkoxide, which then acts as a nucleophile to displace a halide on a suitable 2-
chloro-5-methylphenyl precursor. The final step involves the deprotection of the piperidine
nitrogen and salt formation with hydrochloric acid.

Causality in Method Selection: The Williamson ether synthesis is chosen for its reliability,
generally high yields, and the commercial availability of the required starting materials. The use
of a protecting group (e.g., Boc) on the piperidine nitrogen is critical to prevent N-alkylation, a
common side reaction, thereby ensuring the desired O-alkylation occurs.
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Step 1: Alkoxide Formation

E\I-Boc-4-hydroxypiperidine)

+ Sodium Hydride (NaH)
in THF

(Sodium N-Boc-piperidin-4-olate)

Step 2: Williamson Ether Synthesis (SN2)

(1,2-dichIoro-4-methylbenzene) Nucleophilic Attack

l Yy v

6-Boc-4-(2-chIoro-5-methylphenoxy)piperidina

Step 3: Deprotection & Salt Formation

+ HCI in Dioxane

G—(Z-Chloro-S-methylphenoxy)piperidine hydrochlorida
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Caption: Proposed synthetic workflow for 4-(2-Chloro-5-methylphenoxy)piperidine
hydrochloride.

Analytical Characterization

To ensure the identity, purity, and quality of the synthesized compound, a multi-technique
analytical approach is required. Each technique provides orthogonal data, which, when
combined, offers a complete and trustworthy characterization of the molecule.

Self-Validating System: The combination of mass spectrometry (confirming mass), NMR
(confirming structure and connectivity), and chromatography (confirming purity) creates a self-
validating system. A discrepancy in one technique would invalidate the overall assessment and
trigger further investigation, ensuring high confidence in the final product.
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Analytical Characterization Workflow

Primary Analysis

Nuclear Magnetic Resonance (NMR)

- *H and C Spectra Purity & Final QC
- Confirm Connectivity Structure Confirmed

4

Synthesized HPLC / UPLC FT-IR Spectroscopy Purity & dentity Confirmed.

Crude Product Mass Confirmed - Assess Purity (% Area) - Confirm Functional Groups ur entity Confirme: Qualified Reference Standard
s Mass Spectrometry (MS) / - Detect Impurities (e.g., C-O-C, N-H)

- Confirm Molecular Weight
- Isotopic Pattern for CI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

